Cas no 2228639-80-1 (2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228639-80-1
• MF: C₈H₇Cl₂F₃N₂
• MW: 259.055790185928
• CID: 6194550
• PubChem ID: 165741994
• Update Time: 2025-05-26

2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine
• 2228639-80-1
• EN300-1942365

• Inchi： 1S/C8H7Cl2F3N2/c9-6-3(4(2-14)8(12)13)1-5(11)7(10)15-6/h1,4,8H,2,14H2
• InChI Key： DAEHGECZANWZPS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(C(F)F)CN

Computed Properties

• Exact Mass: 257.9938381g/mol
• Monoisotopic Mass: 257.9938381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228639-80-1)

The compound 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228639-80-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichloro-fluoropyridine core and difluoropropanamine side chain, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors or antiviral agents, aligning with the global focus on targeted therapies and infectious disease control.

The synthesis of CAS No. 2228639-80-1 involves multi-step organic transformations, often leveraging cross-coupling reactions and nucleophilic substitutions. Its pyridine scaffold is a common motif in agrochemicals, prompting investigations into its utility for crop protection. With the rise of green chemistry practices, efforts are underway to develop eco-friendly synthetic routes for such compounds, minimizing waste and hazardous reagents.

Analytical characterization of 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm its structural integrity and purity, essential for regulatory compliance in pharmaceutical development. The compound’s stability under various pH conditions is also a key area of study, as it influences formulation strategies.

From a commercial perspective, CAS No. 2228639-80-1 is cataloged by specialty chemical suppliers catering to medicinal chemistry and material science sectors. Its pricing and availability are influenced by the scalability of its synthesis and patent landscape. As the industry shifts toward fragment-based drug design, this compound’s modular structure offers versatility for library expansion.

Environmental and toxicological profiling of fluorinated pyridine derivatives remains an active research domain. While 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine is not classified as hazardous under current guidelines, responsible handling and disposal are emphasized. Computational tools like QSAR models help predict its biodegradability and ecotoxicology, supporting sustainable use.

In conclusion, 2-(2,6-dichloro-5-fluoropyridin-3-yl)-3,3-difluoropropan-1-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug discovery to agrochemical development, reflecting broader trends toward precision science. Continued research will likely uncover new roles for this compound, solidifying its importance in industrial and academic settings.